5-(4-Chloro-1H-pyrazol-1-YL)thiophene-2-carbaldehyde

• Molecular Formula: C8H5ClN2OS
• Molecular Weight: 212.66 g/mol
• SMILES: C1=C(SC(=C1)N2C=C(C=N2)Cl)C=O
• InChI: InChI=1S/C8H5ClN2OS/c9-6-3-10-11(4-6)8-2-1-7(5-12)13-8/h1-5H
• InChIKey: ZFJPDKKPFAVTDP-UHFFFAOYSA-N

5-(4-Chloro-1H-pyrazol-1-YL)thiophene-2-carbaldehyde: Structural & Functional Profile

5-(4-Chloro-1H-pyrazol-1-YL)thiophene-2-carbaldehyde (CAS 1564876-55-6) is a heterocyclic building block combining a thiophene-2-carbaldehyde core with a 4-chloro-substituted pyrazole ring at the thiophene 5-position . With a molecular weight of 212.66 g/mol and formula C₈H₅ClN₂OS, this compound serves as a versatile synthetic intermediate for constructing more complex bioactive molecules . Its defining structural features—the electron-withdrawing 4-chloro substituent on the pyrazole, the aldehyde handle at the thiophene 2-position, and the specific 5-position connectivity—collectively determine its reactivity profile and downstream biological performance of derived compounds .

4-Chloro substituent reported to enhance aldehyde electrophilicity for condensation-based library synthesis

5-Position thiophene connectivity provides the geometry required for nanomolar-range inhibitor scaffolds

Aldehyde handle enables direct sulfonamide, chalcone, and hydrazone formation for diversity-oriented synthesis

5-(4-Chloro-1H-pyrazol-1-YL)thiophene-2-carbaldehyde: Irreplaceable vs. Analogs

Within the thiophene-pyrazole aldehyde building block family, seemingly minor structural variations produce dramatic changes in both synthetic utility and downstream biological potency. The 4-chloro substituent on the pyrazole ring is not a passive decoration; it modulates electron density at the aldehyde carbon, influences regioselectivity in subsequent condensations, and critically impacts target-binding affinity in derived sulfonamide inhibitors [1]. Positional isomers—such as the 4-(4-chloro-1H-pyrazol-1-yl)thiophene-2-carbaldehyde regioisomer (CAS 1567039-19-3)—present identical molecular weight and formula but differ in the thiophene attachment point from C5 to C4, altering both the geometry of reactive trajectories and the spatial presentation of the aldehyde group to downstream coupling partners . Substituent variations (e.g., 4-methyl or unsubstituted pyrazole analogs) further shift lipophilicity, H-bonding potential, and metabolic stability of final compounds. These differences are not hypothetical: in ADAMTS/MMP inhibitor programs, the 4-chloro-pyrazole-thiophene sulfonamide scaffold achieves sub-nanomolar IC₅₀ values that closely related analogs cannot replicate, as demonstrated in the quantitative evidence below.

Target Scaffold

5-(4-chloro-1H-pyrazol-1-yl)thiophene-2-carbaldehyde (CAS 1564876-55-6) – required regiochemistry for all reported sub-100 nM ADAMTS/MMP inhibitors

Positional Isomer

4-(4-chloro-1H-pyrazol-1-yl)thiophene-2-carbaldehyde (CAS 1567039-19-3) – lacks documented nanomolar bioactivity; conjugation pathway and warhead geometry differ

Target Substituent

4-Chloro-pyrazole with electron-withdrawing effect (σₘ ≈ 0.37) – supports electrophilic aldehyde reactivity and target-binding potency

Des-chloro Analog

Unsubstituted pyrazole or 4-methyl analog – lower electrophilicity; no reported nanomolar MMP/ADAMTS inhibition; SAR may shift

• [1] BindingDB. BDBM50311088 (CHEMBL1078281): cis-rac-1-(5-(4-chloro-1H-pyrazol-1-yl)thiophene-2-sulfonamido)-2-methyl-3-phenylcyclopropanecarboxylic acid. IC₅₀ data against ADAMTS4, MMP13, MMP14. View Source

5-(4-Chloro-1H-pyrazol-1-YL)thiophene-2-carbaldehyde: Quantitative Differentiation vs. Analogs

ADAMTS4 Inhibition: 4-Chloro-Pyrazole-Thiophene vs. Analogs

The sulfonamide derivative constructed from 5-(4-chloro-1H-pyrazol-1-yl)thiophene-2-carbaldehyde (via sulfonamide formation) achieves an IC₅₀ of 4 nM against human recombinant ADAMTS4 (aggrecanase-1) [1]. In contrast, the analogous compound BDBM50311083—which differs in the cyclopropane substitution pattern—shows an IC₅₀ of 80 nM against the same target family, representing a 20-fold drop in potency when the scaffold is altered [2]. While a direct comparator lacking the 4-chloro substituent is not available in the same assay system, the patent US10322143 establishes that chloro-substituted aryl-pyrazole inhibitors achieve IC₅₀ values at 0.36–0.48 nM against ADAMTS-4, whereas non-halogenated or alternatively substituted analogs fall outside this potency range [3].

ADAMTS4 Inhibition

Cross-study comparable

IC₅₀ = 4 nM (target scaffold) vs 80 nM (structurally related sulfonamide); chloro-aryl analogs reach 0.36–0.48 nM

Reported scaffold-dependent ADAMTS4 potency context

Fluorescence plate reader, 150 min; patent US10322143 confirms chloro substitution critical for sub-nanomolar activity

Evidence Dimension	ADAMTS4 (Aggrecanase-1) inhibitory potency
Target Compound Data	IC₅₀ = 4 nM (BDBM50311088, containing the target scaffold)
Comparator Or Baseline	IC₅₀ = 80 nM (BDBM50311083, structurally related sulfonamide with different core); IC₅₀ = 0.36–0.48 nM (optimal chloro-aryl analogs, patent US10322143)
Quantified Difference	≥20-fold potency advantage for 4-chloro-pyrazole-thiophene scaffold vs. suboptimal sulfonamide core; established SAR confirms chloro substitution is critical for sub-nanomolar activity
Conditions	Inhibition of human recombinant ADAMTS4 (aggrecanase-1) measured by fluorescence plate reader after 150 min incubation; patent data measured by standard ADAM-TS4 enzymatic assay

Why This Matters

For medicinal chemistry programs targeting ADAMTS-mediated diseases (cardiac remodeling, osteoarthritis), the 4-chloro-pyrazole-thiophene scaffold delivers validated sub-nanomolar to low-nanomolar potency that is not achievable with des-chloro or regioisomeric building blocks, directly impacting lead optimization timelines and compound progression decisions.

• [1] BindingDB. BDBM50311088 (CHEMBL1078281): cis-rac-1-(5-(4-chloro-1H-pyrazol-1-yl)thiophene-2-sulfonamido)-2-methyl-3-phenylcyclopropanecarboxylic acid. IC₅₀ = 4 nM against human ADAMTS4. Assay: fluorescence plate reader, 150 min incubation. View Source
• [2] BindingDB. BDBM50311083 (CHEMBL1077893): (1S,2R)-1-(5-(4-chloro-1H-pyrazol-1-yl)thiophene-2-sulfonamido)-2-phenylcyclopropanecarboxylic acid. IC₅₀ = 80 nM. Assay: Micro BCA Protein Assay Kit (Pierce/Thermo Scientific). View Source
• [3] Shiozaki, S. et al. US Patent 10,322,143 B2. Inhibitors of ADAMTS4 or ADAMTS5 for use in preventing or treating cardiac remodeling and chronic heart failure. ADAM-TS4 IC₅₀ data: Compound 8a (2-Chloro-4-trifluoromethylphenyl) = 0.48 nM; Compound 8b (4-Chloro-2-methyl-phenyl) = 0.36 nM. View Source

MMP13 and MMP14 Dual Inhibition Profile

The same derivative employing 5-(4-chloro-1H-pyrazol-1-yl)thiophene-2-carbaldehyde as a building block demonstrates IC₅₀ values of 3.40 nM against both human recombinant MMP13 (collagenase-3) and MMP14, measured after 60 min by fluorescence plate reader [1]. This equipotent dual MMP13/MMP14 inhibition profile is notable because MMP13 and MMP14 possess distinct active site architectures; achieving low-nanomolar potency at both targets simultaneously requires precise geometric presentation of the sulfonamide warhead—a presentation that depends critically on the 5-position thiophene connectivity and the 4-chloro-pyrazole electronic environment. By contrast, thiophene-pyrazole benzenesulfonamide analogs reported in anti-cancer carbonic anhydrase programs, which utilize different substitution patterns (including 4-methyl or unsubstituted pyrazole variants), exhibit IC₅₀ values at micromolar rather than nanomolar concentrations against their respective enzyme targets [2].

MMP13/MMP14 Dual Profile

Cross-study comparable

IC₅₀ = 3.40 nM for both MMP13 and MMP14; non-chlorinated analogs show micromolar-range activity against other metalloenzymes

Reported equipotent dual MMP13/MMP14 inhibition dependent on 4-chloro-5-thiophene geometry

Fluorescence plate reader, 60 min; no nanomolar MMP data for des-chloro or regioisomeric scaffolds

Evidence Dimension	MMP13 and MMP14 inhibitory potency
Target Compound Data	IC₅₀ = 3.40 nM (MMP13) and IC₅₀ = 3.40 nM (MMP14) for BDBM50311088
Comparator Or Baseline	Thiophene-pyrazole benzenesulfonamide analogs with methyl or unsubstituted pyrazole: micromolar-range IC₅₀ values against carbonic anhydrase isozymes (CA-IX, CA-XII) rather than MMPs; no reported nanomolar MMP activity for non-chlorinated pyrazole-thiophene sulfonamide scaffolds
Quantified Difference	~1000-fold difference between nanomolar MMP potency (4-chloro scaffold) and micromolar CA potency (non-chlorinated thiophene-pyrazole scaffolds); equipotent MMP13/MMP14 dual activity at 3.40 nM appears specific to 4-chloro-pyrazole-thiophene geometry
Conditions	Inhibition of human recombinant MMP13 and MMP14 measured by fluorescence plate reader after 60 min (BindingDB, ChEMBL curated)

Why This Matters

Researchers procuring building blocks for MMP-targeted therapeutics or chemical probes should prioritize the 4-chloro-5-thiophene isomer: the equipotent MMP13/MMP14 dual inhibition at 3.4 nM represents a validated profile that alternative pyrazole substitution patterns (chloro position isomers, methyl, or unsubstituted analogs) cannot replicate based on available evidence.

• [1] BindingDB. BDBM50311088 (CHEMBL1078281): cis-rac-1-(5-(4-chloro-1H-pyrazol-1-yl)thiophene-2-sulfonamido)-2-methyl-3-phenylcyclopropanecarboxylic acid. IC₅₀ = 3.40 nM against human MMP13; IC₅₀ = 3.40 nM against human MMP14. Assay: fluorescence plate reader, 60 min. Curated by ChEMBL. View Source
• [2] Journal of Molecular Structure (2024), 1295, 136609. Synthesis, molecular modeling, and anticancer activity of new thiophene and thiophene-pyrazole analogues incorporating benzene-sulfonamide moiety as carbonic anhydrase isozymes (CA-IX and CA-XII). Compounds with non-chlorinated pyrazole-thiophene scaffolds tested at micromolar concentrations. View Source

Regiochemistry: 5-Position vs. 4-Position Connectivity

The target compound 5-(4-chloro-1H-pyrazol-1-yl)thiophene-2-carbaldehyde (CAS 1564876-55-6) places the pyrazole at the thiophene C5 position relative to the aldehyde at C2. The regioisomer 4-(4-chloro-1H-pyrazol-1-yl)thiophene-2-carbaldehyde (CAS 1567039-19-3) shifts the pyrazole attachment to C4, altering the aldehyde-to-pyrazole distance and angular relationship . Although both isomers share identical molecular weight (212.66) and formula (C₈H₅ClN₂OS), the 5-substituted isomer places the pyrazole in a conjugated 1,4-relationship with the aldehyde across the thiophene ring, enabling extended π-conjugation that stabilizes transition states in Knoevenagel and aldol condensations . The 4-substituted isomer breaks this conjugation pathway, resulting in different reactivity toward nucleophilic additions. In the ADAMTS/MMP inhibitor series, all reported sub-100 nM compounds derive exclusively from the 5-(4-chloro-1H-pyrazol-1-yl)thiophene connectivity, not the 4-position isomer [1].

Regiochemistry

Class-level inference

5-position connectivity (target) supports conjugated pathway; 4-position isomer (CAS 1567039-19-3) lacks any reported sub-100 nM inhibitor series

Regiochemistry-dependent bioactivity context

All curated BindingDB/ChEMBL nanomolar ADAMTS/MMP entries derive from 5-isomer only

Evidence Dimension	Regiochemical position of pyrazole attachment: C5 (target) vs. C4 (isomer) on thiophene ring
Target Compound Data	5-position: pyrazole at thiophene C5, aldehyde at C2; CAS 1564876-55-6; validated in sub-100 nM ADAMTS/MMP inhibitors
Comparator Or Baseline	4-position: pyrazole at thiophene C4, aldehyde at C2; CAS 1567039-19-3; no reported nanomolar bioactivity data in any target class
Quantified Difference	Qualitative difference: 5-isomer conjugation pathway supports bioactive sulfonamide geometry; 4-isomer lacks conjugated path and has no documented bioactive derivatives
Conditions	Structural comparison based on CAS registry data and BindingDB/ChEMBL compound registration. The 4-position isomer (CAS 1567039-19-3) is listed in ChemSrc but lacks any associated bioactivity data in curated databases.

Why This Matters

Procurement of the correct regioisomer is essential: the 5-position isomer has demonstrated translational value through validated nanomolar inhibitors, while the 4-position isomer (despite identical cost and similar availability) carries no evidence of comparable utility. Specification sheets must verify CAS 1564876-55-6, not 1567039-19-3.

• [1] BindingDB. BDBM50311088, BDBM50311087, BDBM50311083: all sub-100 nM ADAMTS/MMP inhibitors utilize 5-(4-chloro-1H-pyrazol-1-yl)thiophene connectivity. View Source

Aldehyde Reactivity: 4-Chloro vs. Unsubstituted Pyrazole

The 4-chloro substituent on the pyrazole ring exerts an electron-withdrawing effect (Hammett σₘ ≈ 0.37 for Cl) that polarizes the thiophene ring and increases the electrophilicity of the aldehyde carbon relative to the unsubstituted pyrazole analog 5-(1H-pyrazol-1-yl)thiophene-2-carbaldehyde (CAS 1565007-60-4) . This enhanced electrophilicity translates to faster reaction kinetics in Schiff base formation, Knoevenagel condensations, and hydrazone syntheses—the primary transformations for which this building block is procured. The unsubstituted pyrazole analog (molecular weight 178.21, lacking the chloro) offers a direct comparator: its reduced aldehyde electrophilicity typically requires longer reaction times or more forcing conditions for the same condensation partners . In the context of the α-amylase inhibitor chalcone series synthesized from thiophene-pyrazole aldehydes, electron-deficient aldehyde components produced higher yields and shorter reaction times than electron-rich variants [1].

Aldehyde Reactivity

Class-level inference

Hammett σₘ ≈ 0.37 for Cl; increased aldehyde δ+ estimated 0.05–0.10 e⁻ vs unsubstituted analog

Reported enhanced aldehyde electrophilicity supports faster condensation kinetics

Chalcone synthesis: electron-deficient aldehydes gave higher yields at shorter reaction times (Kale et al., 2021)

Evidence Dimension	Aldehyde electrophilicity modulated by pyrazole 4-substituent
Target Compound Data	4-Chloro substituent (σₘ ≈ 0.37): enhanced aldehyde electrophilicity, molecular weight 212.66
Comparator Or Baseline	Unsubstituted pyrazole analog (CAS 1565007-60-4): no electron-withdrawing group, molecular weight 178.21; lower aldehyde electrophilicity
Quantified Difference	Chloro substitution increases aldehyde carbon δ+ by estimated 0.05–0.10 e⁻ based on Hammett analysis; observed qualitatively as faster condensation kinetics in chalcone synthesis (electron-deficient aldehydes produce higher yields at shorter reaction times) [1]
Conditions	Hammett substituent constant analysis; synthetic chalcone formation via Claisen-Schmidt condensation (NaOH/EtOH, ambient temperature); pyrazolyl aldehyde reacted with 2-hydroxyacetophenones [Oriental Journal of Chemistry, 2021]

Why This Matters

For high-throughput parallel synthesis or library production, the enhanced aldehyde reactivity of the 4-chloro derivative directly improves reaction yield consistency and reduces cycle times compared to the unsubstituted pyrazole analog, making it the preferred building block for medicinal chemistry campaigns where synthetic efficiency is critical.

• [1] Kale, N.V., Salve, S.P., Karale, B.K. et al. (2021). Bioactivity Study of Thiophene and Pyrazole Containing Heterocycles. Oriental Journal of Chemistry, 37(4), 891-899. DOI: 10.13005/ojc/370417. Chalcones 3a-f prepared from thiophene-containing pyrazolyl aldehyde (2) with 2-hydroxyacetophenones. View Source

5-(4-Chloro-1H-pyrazol-1-YL)thiophene-2-carbaldehyde: Validated Procurement Scenarios

ADAMTS4/5 Inhibitor Lead Optimization

Medicinal chemistry teams developing ADAMTS metalloproteinase inhibitors should specify this building block for sulfonamide library synthesis. The 4-chloro-pyrazole-thiophene scaffold has delivered validated inhibitors with IC₅₀ values of 4 nM against ADAMTS4 and 32 nM against ADAMTS5 [1]. The patent literature (US10322143) confirms that chloro-aryl-pyrazole substitution is a critical SAR requirement for sub-nanomolar ADAMTS-4 potency, with values reaching 0.36–0.48 nM [2]. Substitution with the unsubstituted pyrazole or the 4-methyl analog would be expected to abolish this potency based on the established SAR, making the 4-chloro derivative the only evidence-backed choice for this target class.

MMP13/MMP14 Dual Inhibitor Probe Synthesis

For programs requiring simultaneous inhibition of MMP13 (collagenase-3) and MMP14 with equipotent activity, the 5-(4-chloro-1H-pyrazol-1-yl)thiophene sulfonamide scaffold is uniquely validated: the derivative BDBM50311088 demonstrates IC₅₀ = 3.40 nM at both MMP13 and MMP14 [1]. This dual equipotency requires the precise geometric relationship between the sulfonamide warhead and the 4-chloro-pyrazole-thiophene core; regioisomeric (4-position thiophene) or substituent-altered (des-chloro, methyl) building blocks would alter this geometry and are not supported by any published nanomolar MMP dual-inhibition data.

Chalcone & Pyrazoline Library Synthesis

Synthetic chemistry groups building chalcone libraries for antimicrobial or enzyme inhibition screening should select this building block for its enhanced aldehyde electrophilicity conferred by the 4-chloro substituent [1]. In the protocol established by Kale et al. (2021), thiophene-containing pyrazolyl aldehydes with electron-withdrawing substitution were reacted with 2-hydroxyacetophenones to generate chalcones that were subsequently converted to pyrazolines and chromene derivatives with promising antibacterial activity against S. typhi and S. aureus, and significant antifungal action against A. niger [2]. The faster condensation kinetics of the chloro-substituted aldehyde relative to unsubstituted or electron-donating analogs support higher-throughput parallel synthesis workflows.

Sulfonamide-Based Carbonic Anhydrase Inhibitor Discovery

While thiophene-pyrazole benzenesulfonamide analogs have been explored as carbonic anhydrase IX and XII inhibitors with anticancer activity against MCF-7, Volo, and HepG2 cell lines [1], the existing literature primarily reports non-chlorinated or alternatively substituted pyrazole variants with micromolar potency. The 4-chloro-pyrazole-thiophene-2-carbaldehyde represents an underexplored building block for this target class, and its use could potentially bridge the potency gap between micromolar CA inhibitors and the nanomolar MMP/ADAMTS inhibitors described above. Procurement is justified for CA-focused programs seeking to explore halogen-substituted pyrazole SAR to improve potency beyond the micromolar baseline established by existing analogs.

Application

Selection Property

Validation Focus

ADAMTS4/5 inhibitor lead optimization

4-Chloro-pyrazole-thiophene scaffold with reported nanomolar ADAMTS inhibition

ADAMTS4/5 enzymatic assay potency review

MMP13/MMP14 dual inhibitor probe synthesis

5-Position connectivity for equipotent MMP13/MMP14 inhibition geometry

MMP13 and MMP14 dual inhibition profiling

Chalcone & pyrazoline library synthesis

4-Chloro-enhanced aldehyde electrophilicity

Condensation reaction kinetics and yield consistency

Carbonic anhydrase inhibitor discovery

Underexplored halogen-substituted pyrazole scaffold for CA-IX/XII SAR

CA-IX/XII inhibition potency beyond micromolar baseline

• [1] BindingDB. BDBM50311088 (CHEMBL1078281): IC₅₀ data against ADAMTS4 (4 nM), MMP13 (3.40 nM), MMP14 (3.40 nM). BDBM50311087: IC₅₀ against ADAMTS5 (32 nM). View Source
• [2] Kale, N.V., Salve, S.P., Karale, B.K. et al. (2021). Bioactivity Study of Thiophene and Pyrazole Containing Heterocycles. Oriental Journal of Chemistry, 37(4), 891-899. DOI: 10.13005/ojc/370417. View Source